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A comprehensive guide for researchers and scientists on the performance evaluation of various

RDX-based explosive compositions, supported by experimental data and detailed

methodologies.

Cyclotrimethylene trinitramine, commonly known as RDX, is a powerful and widely used high

explosive. Its versatility allows for the formulation of numerous explosive mixtures with tailored

properties to suit specific applications, from military munitions to industrial uses. The

performance characteristics of these mixtures, such as detonation velocity, pressure, energy

output, and sensitivity, are critically dependent on their composition. This guide provides an

objective comparison of different RDX-based explosive mixtures, presenting key performance

data from various studies in a structured format. Detailed experimental protocols and visual

workflows are also included to aid in the understanding and replication of these evaluations.

Performance Comparison of RDX-Based Explosive
Mixtures
The addition of various materials to RDX can significantly alter its performance characteristics.

The following tables summarize the key performance parameters of several common RDX-

based mixtures, including those with aluminum, TNT (Composition B), HMX, and polymer

binders.

RDX and Aluminized Explosives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1669417?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The incorporation of aluminum powder into RDX-based explosives is a common method to

enhance their total energy output, particularly for air blast and underwater applications. The

particle size of the aluminum can also influence the mixture's sensitivity.

Explosive
Composition

Detonation Velocity
(m/s)

Detonation Heat
(J/g)

Key Findings

RDX
8750 (at 1.80 g/cm³)

[1]
5530[2]

High detonation

velocity and brisance.

Serves as a baseline

for comparison.

RDX with 20%

Aluminum Powder
~8800[3]

Higher than pure

RDX[3][4]

Optimal aluminum

content for higher

detonation heat,

velocity, and volume.

[3][4]

RDX with 25%

Aluminum Powder
~8800[3]

Higher than pure

RDX[4]

Air blast performance

is significant, though

slightly less optimal

than 20% Al.[3][4]

RDX with Nano-

Aluminum Powder

Lower initial shock

wave pressure

propagation velocity

compared to micron-

aluminum

formulations.[5]

Can improve

detonation

performance.[6]

Nano-aluminum can

significantly increase

mechanical sensitivity.

[6]

RDX/AP-based with

30-55% Al
- -

Formulations

designed for

underwater explosion

(UNDEX)

performance.[7]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/RDX
https://www.mdpi.com/2079-4991/13/3/412
https://www.researchgate.net/publication/358072015_Effect_of_Aluminum_Powder_Content_on_Air_Blast_Performance_of_RDX-Based_Explosive_Grenade_Charge
https://www.researchgate.net/publication/358072015_Effect_of_Aluminum_Powder_Content_on_Air_Blast_Performance_of_RDX-Based_Explosive_Grenade_Charge
https://www.semanticscholar.org/paper/Effect-of-Aluminum-Powder-Content-on-Air-Blast-of-Zhang-Feng/950023e992f40057e976ab8ae410270b241d5222
https://www.researchgate.net/publication/358072015_Effect_of_Aluminum_Powder_Content_on_Air_Blast_Performance_of_RDX-Based_Explosive_Grenade_Charge
https://www.semanticscholar.org/paper/Effect-of-Aluminum-Powder-Content-on-Air-Blast-of-Zhang-Feng/950023e992f40057e976ab8ae410270b241d5222
https://www.researchgate.net/publication/358072015_Effect_of_Aluminum_Powder_Content_on_Air_Blast_Performance_of_RDX-Based_Explosive_Grenade_Charge
https://www.semanticscholar.org/paper/Effect-of-Aluminum-Powder-Content-on-Air-Blast-of-Zhang-Feng/950023e992f40057e976ab8ae410270b241d5222
https://www.researchgate.net/publication/358072015_Effect_of_Aluminum_Powder_Content_on_Air_Blast_Performance_of_RDX-Based_Explosive_Grenade_Charge
https://www.semanticscholar.org/paper/Effect-of-Aluminum-Powder-Content-on-Air-Blast-of-Zhang-Feng/950023e992f40057e976ab8ae410270b241d5222
https://www.matec-conferences.org/articles/matecconf/abs/2017/09/matecconf_icmme2017_03009/matecconf_icmme2017_03009.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8470581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8470581/
https://www.researchgate.net/publication/315462981_Underwater_Explosion_Performance_of_RDXAP-based_Aluminized_Explosives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RDX is frequently mixed with other explosives like TNT and HMX, or incorporated into matrices

like emulsions to create compositions with specific performance trade-offs.

Explosive
Composition

Detonation Velocity
(m/s)

Brisance/Pressure Key Findings

RDX/TNT

(Composition B)
7638[8] High

A common melt-cast

explosive; serves as a

standard for

comparison.[8]

RDX/Emulsion

Explosive (20% RDX)
3523[9]

Increases with RDX

content.[10]

Adding RDX to

emulsion explosives

increases detonation

velocity and brisance

while decreasing

critical thickness.[9]

[10]

RDX/HMX Mixtures - -

HMX is more

energetic than RDX

and can enhance the

performance of the

mixture.[11][12]

RDX/CL-20 (35% CL-

20)
-

Power of 462.08 x 10⁴

kJ.L/kg²[13]

Mixtures can achieve

higher performance

than either explosive

alone.[13]

Polymer-Bonded Explosives (PBXs)
Incorporating RDX into a polymer matrix creates Polymer-Bonded Explosives (PBXs), which

offer improved mechanical properties and reduced sensitivity.
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Explosive
Composition

Detonation Velocity
(m/s)

Impact Sensitivity Key Findings

RDX/PU (86% RDX,

14% GAP-based PU)
-

Lower than

Composition B by

42.5%[8]

PBXs offer

significantly lower

vulnerability to various

stimuli compared to

conventional

explosives.[8]

Nano-RDX based

PBX

Increased by ~1.7%

compared to micron-

sized RDX PBX.[14]

Shock sensitivity

decreased by 24.5%

compared to micron-

sized RDX PBX.[14]

The use of nano-RDX

can improve

detonation

performance and

reduce sensitivity.[14]

RDX/HTPB -

Polymer binder

absorbs 24-31% of

internal energy,

making the PBX less

sensitive than pure

RDX.[15]

The polymer binder

plays a crucial role in

desensitizing the

explosive.[15]

RDX/Estane -

Shows lower energy

absorption by the

binder compared to

HTPB and EVA.[15]

Different polymers

have varying

efficiencies in

reducing sensitivity.

[15]

RDX/EVA -

Predicted to have the

lowest sensitivity

among the tested

PBXs due to higher

energy absorption by

the binder.[15]

EVA appears to be a

highly effective binder

for reducing the

sensitivity of RDX.[15]
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Accurate and reproducible performance evaluation of explosives relies on standardized

experimental methodologies. Below are outlines of common experimental workflows.

Detonation Velocity Measurement
The velocity at which a detonation wave propagates through an explosive is a key performance

indicator.

Experimental Setup

Procedure
Cylindrical Explosive Charge

Ionization Probe 1
detonation wave propagates

Ionization Probe 2

 

Detect Passage of Detonation Wave at Probes

Detonator
initiates

Initiate Detonation

Measure Time Interval (Δt) Calculate Velocity (V = L / Δt)

Click to download full resolution via product page

Caption: Workflow for Detonation Velocity Measurement.

Impact Sensitivity Testing (Drop-Weight Test)
This test determines the sensitivity of an explosive to initiation by impact. A weight is dropped

from a specific height onto a sample of the explosive.
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Prepare Explosive Sample

Place Sample in Apparatus

Drop Weight from a Known Height

Observe for Detonation, Flame, or Decomposition

Record 'Go' or 'No-Go'

Go/No-Go

Adjust Drop Height (Bruceton Method)

Determine H50 (Height for 50% Probability of Initiation)

Click to download full resolution via product page

Caption: Impact Sensitivity Testing Workflow.

Friction Sensitivity Testing
This test assesses the sensitivity of an explosive to initiation by friction. A weighted pendulum

scrapes across a sample of the explosive.
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Prepare Explosive Sample on Anvil

Set Pendulum Weight and Height

Release Pendulum

Observe for Detonation, Flame, or Crackling

Record Result

Analyze Frequency of Initiation

Click to download full resolution via product page

Caption: Friction Sensitivity Testing Workflow.

Thermal Analysis (DSC/TGA)
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

study the thermal stability and decomposition kinetics of explosive materials.
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DSC Analysis

TGA Analysis

Place Sample in DSC Pan Heat at a Controlled Rate Measure Differential Heat Flow Identify Melting and Decomposition Temperatures

Place Sample in TGA Pan Heat in a Controlled Atmosphere Measure Weight Loss vs. Temperature Determine Decomposition Stages and Kinetics

Click to download full resolution via product page

Caption: Thermal Analysis Workflow using DSC and TGA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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